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Compound of Interest

Compound Name: 9H-Fluorene-2-carboxylic acid

Cat. No.: B1296491

An in-depth analysis of 9H-Fluorene-2-carboxylic acid reveals its fundamental chemical
properties. This technical guide provides a concise summary of its molecular formula and
weight, crucial for researchers and professionals in drug development and chemical synthesis.

Core Molecular Data

The essential quantitative data for 9H-Fluorene-2-carboxylic acid is presented below. This
information is foundational for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value
Molecular Formula C14H1002[1]
Molecular Weight 210.23 g/mol [1]

Logical Relationship of Chemical Properties

The following diagram illustrates the direct relationship between the chemical's name and its
primary molecular properties.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1296491?utm_src=pdf-interest
https://www.benchchem.com/product/b1296491?utm_src=pdf-body
https://www.benchchem.com/product/b1296491?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/9H-Fluorene-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(QH-FIuorene-Z-carboxyIic acid)

s defined by

Molecular Formula

C14H1002

determines

Molecular Weight

210.23 g/mol

Click to download full resolution via product page

Figure 1. Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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